Cas no 327074-24-8 ((1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine)

• Product Name: (1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine
• CAS No: 327074-24-8
• MF: C₁₈H₁₄FNO₂
• MW: 295.307668209076
• CID: 6577702
• Update Time: 2025-10-28

(1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine Chemical and Physical Properties

Names and Identifiers

• (1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine
• (E)-1-(5-(4-fluorophenyl)furan-2-yl)-N-(4-methoxyphenyl)methanimine
• Benzenamine, N-[[5-(4-fluorophenyl)-2-furanyl]methylene]-4-methoxy-

• Inchi： 1S/C18H14FNO2/c1-21-16-8-6-15(7-9-16)20-12-17-10-11-18(22-17)13-2-4-14(19)5-3-13/h2-12H,1H3
• InChI Key： BUGWQRZGRJAGNC-UHFFFAOYSA-N
• SMILES： C1(N=CC2=CC=C(C3=CC=C(F)C=C3)O2)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on (1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine

The Compound CAS No 327074-24-8: (1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine

(1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine, identified by the CAS registry number 327074-24-8, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular architecture, which includes a methanimine functional group and two aromatic substituents: a 5-(4-fluorophenyl)furan moiety and a 4-methoxyphenyl group. The presence of these functional groups imparts distinctive chemical properties, making this compound a subject of interest for both academic research and potential industrial applications.

The synthesis of 327074-24-8 involves advanced organic synthesis techniques, including the use of coupling reactions and precise control over stereochemistry. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The methanimine group, for instance, has been shown to exhibit interesting reactivity in biological systems, suggesting its potential role in modulating enzyme activity or serving as a scaffold for drug design.

One of the most notable aspects of this compound is its ability to engage in hydrogen bonding due to the electron-withdrawing groups present on both aromatic rings. This property enhances its solubility in polar solvents and may contribute to its bioavailability when used as a pharmaceutical agent. Additionally, the fluorine atom on the furan ring introduces electronic effects that can influence the compound's reactivity and stability, making it a valuable tool in medicinal chemistry.

Recent research has also explored the application of (1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine in materials science. Its rigid structure and conjugated system make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Studies have demonstrated that this compound exhibits semiconductor-like properties under certain conditions, opening up possibilities for its integration into next-generation electronic devices.

In terms of pharmacological applications, this compound has been investigated for its potential as an anti-inflammatory agent. Preclinical studies suggest that it may inhibit key inflammatory pathways, offering a novel approach to managing chronic inflammatory diseases. Furthermore, its selectivity towards certain biological targets makes it an attractive candidate for drug repurposing efforts.

The development of efficient synthetic routes for CAS No 327074-24-8 remains an active area of research. Chemists are continually exploring new methodologies to streamline its production, reduce costs, and improve yields. These advancements are critical for translating laboratory findings into practical applications, ensuring that this compound can be made available for large-scale testing and eventual commercialization.

In conclusion, (1E)-1-5-(4-fluorophenyl)furan-2-yl-N-(4-methoxyphenyl)methanimine (CAS No 327074-24-8) stands at the intersection of organic synthesis, pharmacology, and materials science. Its unique chemical properties and versatile functional groups make it a promising candidate for diverse applications across multiple disciplines. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.